9-cyclohexyl-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-cyclohexyl-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H27N5O2/c1-13(2)12-24-17(25)15-16(21(3)19(24)26)20-18-22(10-7-11-23(15)18)14-8-5-4-6-9-14/h14H,1,4-12H2,2-3H3
• InChI Key: HAUQYURASAWXLL-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C(=O)C2=C(N=C3N2CCCN3C4CCCCC4)N(C1=O)C
• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol
• CAS No.: 876151-31-4

Description

9-cyclohexyl-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H27N5O2 and its molecular weight is 357.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Novel Synthetic Pathways : Research has demonstrated innovative synthetic methods for creating purine and pyrimidine derivatives, which are crucial for developing pharmaceuticals and studying biological processes. For example, the development of new [c,d]-fused purinediones through a multistep synthesis process highlights the chemical versatility and potential for creating structurally complex molecules with significant biological activities (Ondrej Simo, A. Rybár, J. Alföldi, 1995).

Regioselective Synthesis : The regioselective synthesis of pyrimidine annelated heterocycles from cyclohexenyl uracil derivatives points to the capability of generating targeted compounds with potential therapeutic applications. Such methods allow for precise control over the chemical structure, enhancing the activity and specificity of the synthesized molecules (K. Majumdar, U. Das, U. K. Kundu, A. Bandyopadhyay, 2001).

Biological Activity and Applications

Potential Anticancer Properties : The design, molecular modeling, and synthesis of purine-diones and pyridopyrimidine-diones with evaluated anticancer activity demonstrate the therapeutic potential of such compounds. This research suggests that structural analogs of the provided compound could possess significant bioactivities, making them valuable for developing new anticancer agents (A. Hayallah, 2017).

Anti-inflammatory Activity : Studies on substituted pyrimidopurinediones showing anti-inflammatory activity in models of chronic inflammation highlight the potential of purine and pyrimidine derivatives in treating inflammatory conditions. Such compounds can serve as a basis for developing novel anti-inflammatory drugs with reduced side effects (J. Kaminski, D. Solomon, D. J. Conn, S. Wong, P. Chiu, T. Massa, M. Siegel, A. Watnick, 1989).